Cas no 941961-88-2 (N-(3-methoxyphenyl)-2-(4-{(4-sulfamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide)

• Product Name: N-(3-methoxyphenyl)-2-(4-{(4-sulfamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• CAS No: 941961-88-2
• MF: C₂₀H₂₀N₄O₅S₃
• MW: 492.591600418091
• CID: 6021052
• PubChem ID: 16898952
• Update Time: 2025-07-15

N-(3-methoxyphenyl)-2-(4-{(4-sulfamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-(4-{(4-sulfamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide
• 4-Thiazoleacetamide, N-[4-(aminosulfonyl)phenyl]-2-[[2-[(3-methoxyphenyl)amino]-2-oxoethyl]thio]-
• F2335-0443
• 941961-88-2
• 2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(4-sulfamoylphenyl)acetamide
• N-(3-methoxyphenyl)-2-[(4-{[(4-sulfamoylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)sulfanyl]acetamide
• AKOS024640963
• N-(3-methoxyphenyl)-2-((4-(2-oxo-2-((4-sulfamoylphenyl)amino)ethyl)thiazol-2-yl)thio)acetamide

• Inchi： 1S/C20H20N4O5S3/c1-29-16-4-2-3-14(9-16)23-19(26)12-31-20-24-15(11-30-20)10-18(25)22-13-5-7-17(8-6-13)32(21,27)28/h2-9,11H,10,12H2,1H3,(H,22,25)(H,23,26)(H2,21,27,28)
• InChI Key： XGPLBAHUIPZDID-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(S(N)(=O)=O)C=C2)=O)N=C1SCC(NC1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 492.05958327g/mol
• Monoisotopic Mass: 492.05958327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 202Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 9.88±0.12(Predicted)

Additional information on N-(3-methoxyphenyl)-2-(4-{(4-sulfamoylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)sulfanylacetamide

N-(3-Methoxyphenyl)-2-(4-{(4-Sulfamoylphenyl)Carbamoylmethyl}-1,3-Thiazol-2-yl)Sulfanylacetamide: A Comprehensive Overview

N-(3-Methoxyphenyl)-2-(4-{(4-Sulfamoylphenyl)Carbamoylmethyl}-1,3-Thiazol-2-yl)sulfanylacetamide (CAS No. 941961-88-2) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to this compound.

The chemical structure of N-(3-Methoxyphenyl)-2-(4-{(4-Sulfamoylphenyl)Carbamoylmethyl}-1,3-Thiazol-2-yl)sulfanylacetamide is intricate and consists of several key functional groups. The core structure features a thiazole ring, which is a heterocyclic compound containing sulfur and nitrogen atoms. This ring is further substituted with a sulfanylacetamide group and a methoxyphenyl moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of N-(3-Methoxyphenyl)-2-(4-{(4-Sulfamoylphenyl)Carbamoylmethyl}-1,3-Thiazol-2-yl)sulfanylacetamide involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-sulfamoylbenzoyl chloride with 2-mercaptoacetic acid to form the intermediate sulfanylacetamide derivative. This intermediate is then coupled with 3-methoxyaniline in the presence of a suitable coupling agent to yield the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of green solvents and catalysts.

The biological properties of N-(3-Methoxyphenyl)-2-(4-{(4-Sulfamoylphenyl)Carbamoylmethyl}-1,3-Thiazol-2-yl)sulfanylacetamide have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and analgesic activities, making it a promising candidate for the treatment of inflammatory diseases and pain management. Additionally, studies have demonstrated its potential as an antitumor agent, particularly in inhibiting the growth of certain cancer cell lines.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the mechanism of action of N-(3-Methoxyphenyl)-2-(4-{(4-Sulfamoylphenyl)Carbamoylmethyl}-1,3-Thiazol-2-yl)sulfanylacetamide in inhibiting inflammation. The results indicated that the compound effectively downregulates the expression of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating signaling pathways involved in inflammation. This finding highlights the potential therapeutic utility of this compound in managing chronic inflammatory conditions.

Furthermore, preclinical studies have explored the pharmacokinetic and pharmacodynamic properties of N-(3-Methoxyphenyl)-2-(4-{(4-Sulfamoylphenyl)Carbamoylmethyl}-1,3-Thiazol-2-yl)sulfanylacetamide. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has been shown to exhibit favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are crucial for its development as a therapeutic agent.

The safety profile of N-(3-Methoxyphenyl)-2-(4-{(4-Sulfamoylphenyl)Carbamoylmethyl}-1,3-Thiazol-2-yl)sulfanylacetamide has also been evaluated in preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-(3-Methoxyphenyl)-2-(4-{(4-Sulfamoylphenyl)Carbamoylmethyl}-1,3-Thiazol-2-yl)sulfanylacetamide (CAS No. 941961-88-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in medicinal chemistry and drug discovery.